Cas no 34668-32-1 (1-(5-methylthiophen-2-yl)propan-2-one)

• Product Name: 1-(5-methylthiophen-2-yl)propan-2-one
• CAS No: 34668-32-1
• MF: C₈H₁₀OS
• MW: 154.229401111603
• CID: 6337033
• PubChem ID: 15852904
• Update Time: 2025-07-22

1-(5-methylthiophen-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-methylthiophen-2-yl)propan-2-one
• SCHEMBL9374537
• HTGVBAUQROIONA-UHFFFAOYSA-N
• EN300-1856485
• 1-(5-Methyl-2-thienyl)-2-propanone
• 5-methyl-2-acetonylthiophene
• DTXSID901295944
• 34668-32-1
• 1-(5-Methylthien-2-yl)propanone

• Inchi： 1S/C8H10OS/c1-6(9)5-8-4-3-7(2)10-8/h3-4H,5H2,1-2H3
• InChI Key： HTGVBAUQROIONA-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1CC(C)=O

Computed Properties

• Exact Mass: 154.04523611g/mol
• Monoisotopic Mass: 154.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 1-(5-methylthiophen-2-yl)propan-2-one

Chemical Profile of 1-(5-methylthiophen-2-yl)propan-2-one (CAS No. 34668-32-1)

1-(5-methylthiophen-2-yl)propan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 34668-32-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a thiophene ring substituted with a methyl group at the 5-position and an acetyl group at the 2-position, linked to a propyl chain, exhibits unique structural and functional properties that make it a subject of considerable interest in synthetic chemistry and drug discovery.

The structural framework of 1-(5-methylthiophen-2-yl)propan-2-one combines the aromatic stability of the thiophene heterocycle with the reactivity of the ketone and alkyl groups. This combination positions it as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds. The presence of the thiophene moiety is particularly noteworthy, as thiophene derivatives are widely recognized for their pharmacological potential across various therapeutic areas.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. Thiophene-based scaffolds have been extensively explored due to their ability to modulate biological pathways effectively. The methylthiophene component in 1-(5-methylthiophen-2-yl)propan-2-one contributes to its interaction with biological targets, making it a valuable building block for novel therapeutic agents. Studies have demonstrated that modifications at the 5-position of the thiophene ring can significantly influence the pharmacokinetic and pharmacodynamic properties of derivatives, underscoring the strategic importance of this compound.

The chemical reactivity of 1-(5-methylthiophen-2-yl)propan-2-one is another critical aspect that enhances its utility in synthetic applications. The ketone group at the 2-position allows for further functionalization through reactions such as condensation, oxidation, and reduction, enabling chemists to tailor its properties for specific applications. Additionally, the propyl chain provides a handle for further elongation or branching, facilitating the construction of larger molecular structures. These features make it an indispensable tool in the synthetic chemist's arsenal.

In pharmaceutical research, 1-(5-methylthiophen-2-yl)propan-2-one has been investigated for its potential role in addressing various diseases. The thiophene ring is known to exhibit anti-inflammatory, antimicrobial, and antiviral properties, while the ketone group can serve as a pharmacophore for additional biological activity. Current research is exploring its derivatives as candidates for treating neurological disorders, cardiovascular diseases, and infectious diseases. The compound's ability to cross biological membranes efficiently further enhances its appeal as a lead molecule in drug development.

The synthesis of 1-(5-methylthiophen-2-yl)propan-2-one typically involves multi-step organic reactions that showcase modern synthetic methodologies. Advanced techniques such as cross-coupling reactions, cyclization processes, and catalytic hydrogenation are commonly employed to construct its core structure efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate how modern chemistry can streamline the production of valuable intermediates like this one.

The industrial relevance of 1-(5-methylthiophen-2-yl)propan-2-one extends beyond academic research into commercial applications. Its use as an intermediate in fine chemical synthesis underscores its importance in producing high-value compounds used in fragrances, dyes, and specialty materials. As demand grows for sustainable and efficient chemical processes, compounds like this one are being evaluated for their compatibility with green chemistry principles, including solvent selection and waste minimization.

The future prospects for 1-(5-methylthiophen-2-yl)propan-2-one are promising, driven by ongoing research into novel therapeutic applications and improved synthetic routes. Collaborative efforts between academia and industry are expected to yield innovative derivatives with enhanced efficacy and reduced side effects. Furthermore, computational methods such as molecular modeling and artificial intelligence are being leveraged to accelerate the discovery process by predicting how modifications to this compound might affect its biological activity.

In conclusion,1-(5-methylthiophen-2-yl)propan-2-one (CAS No. 34668-32-1) represents a cornerstone compound in modern chemical research with significant implications for pharmaceutical development and industrial applications. Its unique structural features and reactivity make it an invaluable asset for chemists working on complex molecular architectures. As research progresses，this compound will continue to play a pivotal role in advancing our understanding of bioactive molecules and their potential to improve human health.